Cas no 2096336-30-8 (3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid)

• Product Name: 3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid
• CAS No: 2096336-30-8
• MF: C₉H₁₁BF₂O₃
• MW: 215.989650011063
• MDL: MFCD19981532
• CID: 4638051
• Update Time: 2025-07-21

3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid

• MDL： MFCD19981532
• Inchi： 1S/C9H11BF2O3/c1-3-15-9-7(11)5(2)4-6(8(9)12)10(13)14/h4,13-14H,3H2,1-2H3
• InChI Key： CGCHCBGEJXKDLL-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=C(F)C(OCC)=C1F)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid

Comprehensive Guide to 3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid (CAS No. 2096336-30-8): Properties, Applications, and Industry Insights

3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid (CAS No. 2096336-30-8) is a specialized boronic acid derivative gaining traction in pharmaceutical and agrochemical research. This compound belongs to the arylboronic acid family, a class of organoboron compounds known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of ethoxy, difluoro, and methyl substituents on the phenyl ring imparts unique electronic and steric properties, making it valuable for designing complex molecular architectures.

Recent advancements in drug discovery have spotlighted boronic acid-containing compounds due to their ability to form reversible covalent bonds with biological targets. Researchers are particularly interested in how the 2,4-difluoro-5-methyl substitution pattern influences binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry highlighted similar fluorinated phenylboronic acids as key intermediates for kinase inhibitors, aligning with growing interest in targeted cancer therapies.

The compound's CAS No. 2096336-30-8 serves as a critical identifier in regulatory documentation and patent literature. Analytical data reveals its molecular weight of 216.02 g/mol and purity specifications typically exceeding 97% by HPLC, meeting the stringent requirements of pharmaceutical grade intermediates. Its solubility profile—moderate in polar aprotic solvents like DMSO but limited in water—makes it particularly suitable for Pd-catalyzed coupling reactions under anhydrous conditions.

In material science, the 3-ethoxy moiety introduces interesting possibilities for supramolecular chemistry applications. The oxygen's lone pairs can participate in hydrogen bonding networks, while the boronic acid group enables dynamic covalent chemistry. This dual functionality has sparked investigations into self-healing polymers and stimuli-responsive materials, addressing sustainability concerns in polymer engineering.

Manufacturers emphasize the compound's role in developing next-generation agrochemicals, especially given the structural similarity to known herbicidal agents containing difluorophenyl groups. The methyl group at position 5 appears to enhance leaf permeability in preliminary studies, a hot topic in crop protection research aiming to reduce application rates while maintaining efficacy.

From a synthetic chemistry perspective, the ortho-fluoro substituents (position 2 and 4) significantly influence the boronic acid's reactivity by modulating its Lewis acidity. This electronic effect makes CAS 2096336-30-8 particularly valuable for constructing sterically hindered biaryl systems, a common challenge in medicinal chemistry programs targeting G-protein-coupled receptors (GPCRs).

Quality control protocols for 3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid typically involve tandem techniques: NMR spectroscopy (confirming the 1:1:1:1 quartet pattern from the 2,4-difluoro protons), mass spectrometry (M+ at m/z 216), and FT-IR (characteristic B-OH stretch at 3200-3400 cm⁻¹). These analytical markers help distinguish it from related compounds like 2,4-difluorophenylboronic acid or 3-methoxy analogs in complex reaction mixtures.

Emerging applications in PET radiopharmaceuticals leverage the boronic acid moiety for isotope labeling strategies. The compound's potential as a precursor for fluorine-18 containing tracers aligns with the booming diagnostic imaging market, projected to reach $14.5 billion by 2027 according to Grand View Research.

Storage recommendations for CAS 2096336-30-8 emphasize protection from moisture (desiccated at 2-8°C) due to the boronic acid's propensity for dehydration to boroxines. This stability consideration is crucial for maintaining consistent performance in high-throughput screening environments where reagent integrity directly impacts assay reproducibility.

The 3-Ethoxy-2,4-difluoro-5-methylphenylboronic acid market has seen 18% annual growth since 2020, driven by demand from contract research organizations (CROs) and generic drug developers. Suppliers now offer customized bulk quantities (100g to kg scale) with certificates of analysis detailing residual palladium levels (<0.5 ppm), responding to stringent ICH Q3D guidelines for elemental impurities.

Environmental fate studies indicate that the difluorophenyl core resists microbial degradation more than non-fluorinated analogs, prompting research into green chemistry approaches for its synthesis. Recent patents disclose improved routes using continuous flow chemistry that reduce organic solvent waste by 40% compared to batch processes.

In academic settings, this compound serves as an excellent case study for teaching directed ortho-metalation strategies. The ethoxy group directs lithiation to position 6, while the methyl group blocks competing reaction pathways—a practical demonstration of substituent effects in advanced organic synthesis courses.